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Compound of Interest

Compound Name: PHTPP-1304

Cat. No.: B15613947

Application Notes and Protocols: PHTPP-1304
For Researchers, Scientists, and Drug Development
Professionals

Introduction

PHTPP-1304 is a potent and specific autophagy-targeting chimera (AUTOTAC) designed for
the targeted degradation of Estrogen Receptor B (ER).[1][2] Unlike traditional inhibitors,
PHTPP-1304 facilitates the removal of the entire ER[3 protein through the cellular autophagy
pathway, offering a powerful tool for studying the roles of ER[ in various physiological and
pathological processes, particularly in cancer research.[1] This document provides detailed
protocols for the solubilization of PHTPP-1304 and the preparation of stock solutions for in vitro
studies.

Physicochemical Properties

Property Value

Molecular Formula Cs1Hs0FsN4O7

Molecular Weight 944.96 g/mol

Appearance Light yellow to yellow solid
CAS Number 2410081-60-4
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PHTPP-1304 Solubility

The solubility of PHTPP-1304 is critical for the design and reproducibility of experiments. It is
recommended to use fresh, anhydrous dimethyl sulfoxide (DMSO) for the preparation of stock
solutions, as hygroscopic DMSO can negatively impact solubility.[1]

Concentration Concentration
Solvent Notes
(mg/mL) (mM)

Ultrasonic treatment is

DMSO 110 116.41
recommended.[1]

Preparation of PHTPP-1304 Stock Solutions

Accurate preparation of stock solutions is essential for obtaining reliable and consistent
experimental results. The following table provides the required volumes of DMSO to prepare
stock solutions of common concentrations.

Desired Mass of PHTPP- Mass of PHTPP- Mass of PHTPP-
Concentration 1304 (1 mg) 1304 (5 mg) 1304 (10 mg)

1 mM 1.0582 mL 5.2912 mL 10.5825 mL

5mM 0.2116 mL 1.0582 mL 2.1165 mL

10 mM 0.1058 mL 0.5291 mL 1.0582 mL

Experimental Protocol: Preparation of a 10 mM
PHTPP-1304 Stock Solution in DMSO

Materials:
e PHTPP-1304 solid
e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom polypropylene or glass vial
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Calibrated micropipettes
Vortex mixer

Water bath sonicator

Procedure:

Weighing: Accurately weigh the desired amount of PHTPP-1304 (e.g., 1 mg) and transfer it
to a sterile vial.

Solvent Addition: Based on the desired final concentration, add the calculated volume of
anhydrous DMSO. For 1 mg of PHTPP-1304 to make a 10 mM stock solution, add 0.1058
mL of DMSO.

Dissolution:
o Vortex the solution vigorously for 30-60 seconds to facilitate initial dissolution.

o If the solid is not fully dissolved, place the vial in a water bath sonicator and sonicate for 5-
10 minutes.[1] Visually inspect the solution to ensure no particulates are present.

Aliquoting: Once a clear solution is obtained, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Storage: Store the aliquots as recommended below.

Storage and Stability of Stock Solutions

Proper storage is crucial to maintain the stability and activity of PHTPP-1304.

Solid Form: Store at 4°C, protected from light and under a nitrogen atmosphere.[1]
Stock Solutions in DMSO:
o For long-term storage, store aliquots at -80°C for up to 6 months.[1]

o For short-term storage, aliquots can be kept at -20°C for up to 1 month.[1]
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o Always protect stock solutions from light.[1]

Visualized Experimental Workflow and Signaling
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Caption: Workflow for PHTPP-1304 stock solution preparation.
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PHTPP-1304 Mechanism of Action
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Caption: PHTPP-1304 induces ER[ degradation via autophagy.

© 2025 BenchChem. All rights reserved. 5/6

Tech Support


https://www.benchchem.com/product/b15613947?utm_src=pdf-body-img
https://www.benchchem.com/product/b15613947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15613947?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/phtpp-1304.html
https://www.invivochem.com/product/V88558
https://www.benchchem.com/product/b15613947#phtpp-1304-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/product/b15613947#phtpp-1304-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/product/b15613947#phtpp-1304-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/product/b15613947#phtpp-1304-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15613947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

